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Compound of Interest

Compound Name: 4-Ethynylbenzaldehyde

Cat. No.: B1303622 Get Quote

This technical guide provides a comprehensive overview of 4-ethynylbenzaldehyde, a key

organic compound in contemporary chemical synthesis. It is intended for researchers,

scientists, and professionals in drug development and materials science who utilize advanced

organic intermediates. This document outlines its chemical identity, physical properties, and a

standard experimental protocol for its synthesis.

Chemical Identity and Synonyms
4-Ethynylbenzaldehyde is an aromatic compound that incorporates both an aldehyde and a

terminal alkyne functional group. This unique combination makes it a valuable bifunctional

building block in organic synthesis, particularly in the construction of complex molecular

architectures through reactions such as Sonogashira coupling. The International Union of Pure

and Applied Chemistry (IUPAC) name for this compound is 4-ethynylbenzaldehyde.[1][2] It is

also known by several synonyms, which are often used interchangeably in scientific literature

and commercial catalogs.

A clear understanding of these synonyms is crucial for accurate literature searches and

procurement. The primary synonym, p-ethynylbenzaldehyde, explicitly denotes the para

substitution pattern on the benzene ring, which is also conveyed by the "4-" in the IUPAC

name.

Nomenclature Relationship

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1303622?utm_src=pdf-interest
https://www.benchchem.com/product/b1303622?utm_src=pdf-body
https://www.benchchem.com/product/b1303622?utm_src=pdf-body
https://www.benchchem.com/product/b1303622?utm_src=pdf-body
https://en.wikipedia.org/wiki/4-Ethynylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethynylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Ethynylbenzaldehyde

p-Ethynylbenzaldehyde
positional isomer

Benzaldehyde, 4-ethynyl-alternative nomenclature

4-Ethinylbenzaldehyd

language variant

Click to download full resolution via product page

Caption: Relationship between the IUPAC name and common synonyms for 4-
ethynylbenzaldehyde.

Physicochemical Data
The following table summarizes the key quantitative data for 4-ethynylbenzaldehyde,

providing a quick reference for experimental planning and safety assessments.

Property Value Reference

Molecular Formula C₉H₆O [1][2][3]

Molecular Weight 130.14 g/mol [2][3]

CAS Number 63697-96-1 [1][2][4]

Appearance
White to yellow or orange

powder/crystal
[1][5]

Melting Point 89-93 °C [1][4]

Purity (typical) >97% [3][6]

Experimental Protocol: Synthesis of 4-
Ethynylbenzaldehyde
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A widely employed method for the synthesis of 4-ethynylbenzaldehyde is the Sonogashira

coupling reaction, followed by a deprotection step.[1] This protocol provides a reliable and

efficient route to the desired product.

Reaction Scheme:

Sonogashira Coupling: 4-Bromobenzaldehyde is coupled with a protected acetylene, such

as trimethylsilylacetylene, in the presence of a palladium catalyst and a copper(I) cocatalyst.

Deprotection: The resulting silyl-protected intermediate is then treated with a base, such as

potassium carbonate, to remove the trimethylsilyl group and yield 4-ethynylbenzaldehyde.

Experimental Workflow
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Starting Materials:
4-Bromobenzaldehyde
Trimethylsilylacetylene

Sonogashira Coupling
(Pd/Cu catalyst, base)

4-((Trimethylsilyl)ethynyl)benzaldehyde

Base-mediated Deprotection
(e.g., K₂CO₃, MeOH)

4-Ethynylbenzaldehyde

Purification
(e.g., Column Chromatography)

Pure 4-Ethynylbenzaldehyde
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Caption: A typical workflow for the synthesis of 4-ethynylbenzaldehyde.

Detailed Methodology:

Materials:

4-Bromobenzaldehyde
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Trimethylsilylacetylene

Palladium catalyst (e.g., Pd(PPh₃)₄)

Copper(I) iodide (CuI)

Base (e.g., triethylamine)

Solvent (e.g., tetrahydrofuran)

Potassium carbonate

Methanol

Procedure:

To a solution of 4-bromobenzaldehyde in an appropriate solvent, add the palladium

catalyst, copper(I) iodide, and a base.

Add trimethylsilylacetylene to the reaction mixture and stir at room temperature or gentle

heating until the reaction is complete (monitored by TLC or GC-MS).

Upon completion, the reaction is worked up by quenching, extraction, and drying of the

organic phase.

The crude intermediate is then dissolved in a solvent such as methanol, and a base like

potassium carbonate is added.

The mixture is stirred until the deprotection is complete.

The final product, 4-ethynylbenzaldehyde, is isolated and purified, typically by column

chromatography.

This guide provides essential information for the handling and application of 4-
ethynylbenzaldehyde in a research and development setting. For further details on safety and

handling, it is recommended to consult the Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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